N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide
Overview
Description
N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide, also known as MBMP, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a white crystalline powder that is soluble in organic solvents, and has been shown to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide is not fully understood, but it is thought to involve the modulation of various cellular signaling pathways. It has been shown to interact with a range of molecular targets, including ion channels, enzymes, and receptors.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and analgesic effects. It has also been shown to modulate neurotransmitter release and uptake, and to affect the activity of various cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide for use in lab experiments is its relatively low toxicity and high solubility in organic solvents. However, its limited availability and high cost may limit its use in some applications.
Future Directions
There are many potential future directions for research on N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide, including further studies of its mechanism of action, its potential applications in the treatment of various diseases, and the development of new synthetic methods for its production. Additionally, research on the potential synergistic effects of this compound with other compounds may provide new insights into its biological activity.
Synthesis Methods
N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 4-methoxybenzylamine with 2-(2-methylphenoxy)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). Other methods of synthesis include the use of alternative coupling agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N-hydroxysuccinimide (NHS).
Scientific Research Applications
N-(4-methoxybenzyl)-2-(2-methylphenoxy)acetamide has been studied for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and analgesic effects.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-(2-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-13-5-3-4-6-16(13)21-12-17(19)18-11-14-7-9-15(20-2)10-8-14/h3-10H,11-12H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBVXNMYYDIXKLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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